Cas no 2034419-51-5 (N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide)

• Product Name: N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide
• CAS No: 2034419-51-5
• MF: C₉H₉F₃N₄O₂S
• MW: 294.253570318222
• CID: 5551429
• PubChem ID: 91819102
• Update Time: 2025-06-08

N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS025328247
• N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}methanesulfonamide
• N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]methanesulfonamide
• F6524-5901
• N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide
• 2034419-51-5

• Inchi： 1S/C9H9F3N4O2S/c1-19(17,18)13-5-7-14-15-8-6(9(10,11)12)3-2-4-16(7)8/h2-4,13H,5H2,1H3
• InChI Key： WIGQOWFONMHERB-UHFFFAOYSA-N
• SMILES： S(C)(NCC1=NN=C2C(C(F)(F)F)=CC=CN12)(=O)=O

Computed Properties

• Exact Mass: 294.03983120g/mol
• Monoisotopic Mass: 294.03983120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide

N-((8-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide (CAS No. 2034419-51-5): A Comprehensive Overview

N-((8-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide (CAS No. 2034419-51-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridine derivatives and is characterized by the presence of a trifluoromethyl group and a methanesulfonamide moiety. These functional groups contribute to its distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This effect can enhance the compound's stability and improve its binding affinity to specific biological targets. The methanesulfonamide moiety, on the other hand, is often associated with improved solubility and metabolic stability, which are crucial for drug development. Together, these features make N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide a versatile compound with potential applications in multiple therapeutic areas.

Recent studies have explored the biological activities of N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide in various contexts. One notable area of research is its potential as an antimicrobial agent. The compound has shown promising activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its antimicrobial properties, N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer properties. Research has shown that N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for further development as an anticancer agent.

The synthesis of N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide involves several well-established chemical reactions. The key steps include the formation of the triazolopyridine core, introduction of the trifluoromethyl group, and attachment of the methanesulfonamide moiety. These synthetic routes are highly reproducible and can be scaled up for large-scale production if necessary.

In terms of pharmacokinetics, N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide exhibits favorable properties such as good oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic profile. Ongoing clinical trials are evaluating the safety and efficacy of N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide in various disease models. Preliminary results from these trials have been encouraging, suggesting that this compound may offer significant benefits over existing treatments.

In conclusion, N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)methanesulfonamide (CAS No. 2034419-51-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an exciting candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.